Cas no 65418-75-9 (2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-)
65418-75-9 structure
Product Name:2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
CAS No:65418-75-9
MF:C17H14O2
MW:250.291864871979
CID:501573
PubChem ID:13781395
Update Time:2025-04-19
2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
- 3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-yn-1-one
- 3-(4-METHOXY-PHENYL)-1-(4-METHYLPHENYL)-PROPYNONE
- DTXSID40549281
- AKOS015967642
- 65418-75-9
-
- Inchi: 1S/C17H14O2/c1-13-3-8-15(9-4-13)17(18)12-7-14-5-10-16(19-2)11-6-14/h3-6,8-11H,1-2H3
- InChI Key: BOSHTTVFWJQGKH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C#CC(C2C=CC(C)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 250.099379685g/mol
- Monoisotopic Mass: 250.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 402.4°C at 760 mmHg
- Flash Point: 178.3°C
- Refractive Index: 1.599
2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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